(20S)-5-beta-Pregnane-3alpha,20-diol diacetate
(20S)-5-beta-Pregnane-3alpha,20-diol diacetate
Brand Name:
Vulcanchem
CAS No.:
1174-69-2
VCID:
VC0192165
InChI:
InChI=1S/C25H40O4/c1-15(28-16(2)26)21-8-9-22-20-7-6-18-14-19(29-17(3)27)10-12-24(18,4)23(20)11-13-25(21,22)5/h15,18-23H,6-14H2,1-5H3/t15-,18+,19+,20-,21+,22-,23-,24-,25+/m0/s1
SMILES:
CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C)OC(=O)C
Molecular Formula:
C25H40O4
Molecular Weight:
404.6 g/mol
(20S)-5-beta-Pregnane-3alpha,20-diol diacetate
CAS No.: 1174-69-2
VCID: VC0192165
Molecular Formula: C25H40O4
Molecular Weight: 404.6 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 1174-69-2 |
|---|---|
| Product Name | (20S)-5-beta-Pregnane-3alpha,20-diol diacetate |
| Molecular Formula | C25H40O4 |
| Molecular Weight | 404.6 g/mol |
| IUPAC Name | [(3R,5R,8R,9S,10S,13S,14S,17S)-17-[(1S)-1-acetyloxyethyl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C25H40O4/c1-15(28-16(2)26)21-8-9-22-20-7-6-18-14-19(29-17(3)27)10-12-24(18,4)23(20)11-13-25(21,22)5/h15,18-23H,6-14H2,1-5H3/t15-,18+,19+,20-,21+,22-,23-,24-,25+/m0/s1 |
| Standard InChIKey | VDZDKQBSTYNFGG-BNPPXZMESA-N |
| SMILES | CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C)OC(=O)C |
| Canonical SMILES | CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C)OC(=O)C |
| Synonyms | 5beta-Pregnan-3#,20#-diol-diacetate |
| PubChem Compound | 5484475 |
| Last Modified | Apr 15 2024 |
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